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Compound of Interest

Compound Name: Ethyl 4-Chloronicotinate

CAS No.: 37831-62-2

Cat. No.: B1590935 Get Quote

CAS: 13512-87-3 | Formula: C₈H₈ClNO₂ | Mol. Weight: 185.61 g/mol [1][2][3]

Part 1: Strategic Introduction & Chemical Identity
Ethyl 4-chloronicotinate (also known as Ethyl 4-chloro-3-pyridinecarboxylate) is a critical

heterocyclic building block in modern drug discovery. Unlike simple aliphatic esters, this

compound possesses a unique "duality of reactivity" that makes it invaluable for synthesizing

kinase inhibitors and anti-infectives, but also dictates stringent safety protocols.

Its core utility lies in the 4-chloro substituent, which is electronically activated by the pyridine

nitrogen atom. This activation facilitates Nucleophilic Aromatic Substitution (

) reactions under mild conditions, allowing researchers to rapidly diversify the pyridine scaffold.
However, this same electrophilicity is the primary driver of its toxicity and handling hazards.

Physical State Verification:

Appearance: Colorless to light yellow liquid.

Boiling Point: ~70–76 °C at 0.1 mmHg (High boiling point at atm pressure, ~255 °C

extrapolated).

Volatility: Low vapor pressure at room temperature, but heating generates irritating vapors.
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Part 2: Hazard Profiling (The "Why" Behind the Risk)
Standard Safety Data Sheets (SDS) often list generic H-codes. To handle this compound

safely, one must understand the molecular basis of these hazards.

1. The Electrophilic Threat (Skin & Respiratory)
GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2 (H319), STOT SE 3 (H335).

Mechanism: The pyridine ring is electron-deficient. The nitrogen atom pulls electron density

away from the C4 position, making the C-Cl bond highly susceptible to attack by biological

nucleophiles (e.g., amine groups in proteins, thiol groups in enzymes).[4]

Consequence: Upon contact with skin or mucous membranes, the compound can alkylate

cellular proteins, leading to immediate irritation and potential sensitization (allergic

dermatitis) upon repeated exposure.

2. Ocular Risks[5]
Mechanism: As an ester and a pyridine derivative, the compound acts as a surfactant-like

irritant that can penetrate the corneal epithelium.

Risk: "Serious Eye Irritation" (H319) in this context means potential for corneal opacity if not

rinsed immediately.

3. Reactivity Hazards
Runaway Potential: When reacted with strong nucleophiles (e.g., hydrazine, primary amines)

without solvent or cooling, the

reaction is highly exothermic.

Incompatibility: Incompatible with strong oxidizing agents and strong bases (which hydrolyze

the ester).

Part 3: Operational Handling & Engineering Controls
A. Engineering Controls
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Primary Barrier: All handling (weighing, transfer, reaction setup) must occur inside a certified

Chemical Fume Hood.

Airflow: Maintain face velocity >100 fpm.

Vacuum Trap: If distilling or rotary evaporating, use a secondary cold trap (-78 °C) to prevent

vapors from entering the vacuum pump oil, where they can concentrate and polymerize.

B. Personal Protective Equipment (PPE) Matrix
Body Part Standard PPE

Enhanced Protocol (High
Quantity/Heat)

Hands Nitrile Gloves (Min 0.11 mm)

Double Gloving: Laminate film

inner / Nitrile outer. Reason:

Pyridine esters can permeate

thin nitrile.

Eyes Chemical Safety Goggles

Face Shield +

Goggles.Reason: Risk of

splash during syringe transfer.

Body Lab Coat (Cotton/Poly) Chemical-Resistant Apron.

Respiratory Fume Hood (Sufficient)

Full-face respirator with

Organic Vapor (OV) cartridges

if hood fails.

C. Transfer Protocol (Liquid Handling)
Avoid Pouring: Pouring from the bottle rim creates drips and aerosols.

Syringe Technique: Use a glass syringe with a long needle (or cannula) to withdraw the liquid

directly from the reagent bottle.

Positive Pressure: If the liquid is viscous or difficult to withdraw, use a slight positive pressure

of Nitrogen gas to push the liquid into the syringe.

Part 4: Reaction Safety & Experimental Workflow
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1. The

Reaction (Amination)
The most common use of Ethyl 4-chloronicotinate is reacting it with an amine.

Risk: Exotherm on mixing.

Control: Dissolve the Ethyl 4-chloronicotinate in the solvent (e.g., DMF, Ethanol) first. Cool

the solution to 0 °C. Add the amine nucleophile dropwise.

Monitoring: Monitor internal temperature. Do not allow temp to spike >10 °C above setpoint.

2. Quenching & Workup
Hydrolysis Risk: The ethyl ester is sensitive to base. If your product requires the ester to

remain intact, avoid strong basic washes (e.g., 1M NaOH). Use saturated Sodium

Bicarbonate (

) instead.

Waste: Aqueous layers from the workup will contain chloride ions and potentially unreacted

pyridine. Segregate into "Halogenated Organic Waste" if organic solvents are present, or

"Basic Aqueous Waste" if purely aqueous.

Part 5: Visualizations
Diagram 1: Reactivity Logic & Hazard Pathway
This diagram illustrates why the molecule is hazardous based on its structure.
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Caption: Structural basis of toxicity. The electron-poor pyridine ring activates the chlorine for

displacement by biological targets.

Diagram 2: Safe Handling Workflow
A step-by-step decision tree for daily lab use.

Start: Reagent Retrieval

Inspect Bottle:
Crystals on cap? (Hydrolysis)

PPE Check:
Nitrile Gloves + Goggles

Transfer Method:
Syringe/Cannula ONLY

Reaction Setup:
Solvent First -> Cool to 0°C

Emergency: Spill?

If leak

Disposal:
Halogenated Waste Stream

Absorb with Vermiculite
Do NOT use water immediately
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Click to download full resolution via product page

Caption: Operational workflow emphasizing syringe transfer and thermal control during reaction

setup.

Part 6: Emergency Response
Eye Contact:IMMEDIATE flushing with water for 15 minutes.[6] Lift eyelids.[7] Time is critical

to prevent corneal clouding.

Skin Contact: Wash with soap and water.[8][6] Do not use ethanol or acetone to wash skin;

this increases permeability.

Spill Cleanup:

Evacuate the immediate area (vapors).

Don full PPE (including respirator if outside hood).

Cover spill with an inert absorbent (Vermiculite or Sand). Do not use paper towels (fire risk

if reaction is exothermic).

Scoop into a sealed container labeled "Hazardous Debris - Pyridine Derivative".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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